4-(4-Fluorophenyl)-2-phenyl-1,3-thiazole
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Overview
Description
The compound “4-(4-Fluorophenyl)-2-phenyl-1,3-thiazole” belongs to a class of organic compounds known as thiazoles. Thiazoles are heterocyclic compounds that contain a five-membered aromatic ring with one sulfur atom, one nitrogen atom, and three carbon atoms . Fluorophenyl groups are aromatic rings where one hydrogen atom is replaced by a fluorine atom .
Synthesis Analysis
The synthesis of such compounds often involves multi-step reactions. For instance, a similar compound, “4-Fluorophenylacetonitrile”, was synthesized starting from a pyrazoline via a one-pot three-component reaction under microwave irradiation .Molecular Structure Analysis
The molecular structure of such compounds can be determined using various spectroscopic methods, including FT-IR, HR-MS, 1D and 2D NMR analysis .Chemical Reactions Analysis
The chemical reactions involving such compounds can be complex and varied. For instance, a derivative of 4-Fluorophenyl, Benzyl(4-fluorophenyl)phenylphosphine oxide, was synthesized in one step from 4-FPO and benzyl chloride through a trivial S N 2 substitution reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of such compounds can be determined using various methods. For instance, a similar compound, “4-Fluorophenol”, was found to be combustible, and its vapors were heavier than air and may spread along floors .Scientific Research Applications
Corrosion Inhibition
4-Benzyl-2-(3-(4-fluorophenyl)-2-oxopropyl)-6-phenyl pyridazin-3(2H)-one: , a derivative of 4-(4-Fluorophenyl)-2-phenyl-1,3-thiazole, has been studied for its anti-corrosion properties . It has shown effectiveness as a corrosion inhibitor for carbon steel in acidic environments, which is crucial for extending the lifespan of industrial equipment .
Pharmaceutical Applications
Indole derivatives, which share a similar structural motif with 4-(4-Fluorophenyl)-2-phenyl-1,3-thiazole, exhibit a wide range of biological activities. They are known for their antiviral, anti-inflammatory, anticancer, and antimicrobial properties . This suggests potential pharmaceutical applications for 4-(4-Fluorophenyl)-2-phenyl-1,3-thiazole in developing new therapeutic agents .
Materials Science
In the field of advanced composites and hybrid materials , derivatives like benzyl(4-fluorophenyl)phenylphosphine oxide have been used to enhance the flame retardancy and dielectric properties of epoxy resins. This modification is particularly valuable in the electronics industry for creating safer and more efficient materials .
Environmental Science
Thiazole derivatives have been utilized in environmental science for their antibacterial properties. For instance, compounds synthesized from thiazole scaffolds have shown activity against bacteria such as Staphylococcus aureus and Chromobacterium violaceum, indicating their potential use in combating bacterial contamination in various environments .
Analytical Chemistry
The anti-corrosion properties of thiazole derivatives also have implications in analytical chemistry . By preventing corrosion in analytical instruments, these compounds can ensure more accurate measurements and prolong the operational life of the equipment .
Biochemistry
In biochemistry , the fluorine atom present in the 4-(4-Fluorophenyl)-2-phenyl-1,3-thiazole structure can be significant. Fluorine is known to influence the biological activity of molecules, and its presence in low molecular weight compounds can alter their reactivity, potentially leading to new biochemical applications .
Pharmacology
The structural similarity of 4-(4-Fluorophenyl)-2-phenyl-1,3-thiazole to other biologically active compounds suggests its potential in pharmacology . It could be explored for its efficacy in various therapeutic areas, including the treatment of infectious diseases, cancer, and chronic conditions .
Smart Material Development
Thiazole derivatives have been investigated for their role in the development of smart materials . These materials can respond to environmental stimuli, making them useful in applications such as smart windows, sensors, and bionic devices .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(4-fluorophenyl)-2-phenyl-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10FNS/c16-13-8-6-11(7-9-13)14-10-18-15(17-14)12-4-2-1-3-5-12/h1-10H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKLPVIMTYUAFOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=CS2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10FNS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Fluorophenyl)-2-phenyl-1,3-thiazole |
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